Cas no 2171427-11-3 ((3S)-3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid)

• Product Name: (3S)-3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
• CAS No: 2171427-11-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6182862
• PubChem ID: 165578851
• Update Time: 2025-05-26

(3S)-3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
• 2171427-11-3
• EN300-1575991
• (3S)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-18(15-26(31)32)28-25(30)14-17-11-12-19(13-17)29-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,2,11-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17?,18-,19?/m0/s1
• InChI Key： CZYIDEFVHHIDQM-XBMUEBEBSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(N[C@H](CC(=O)O)CC)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid

Compound CAS No. 2171427-11-3: (3S)-3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic Acid

The compound with CAS No. 2171427-11-3, named (3S)-3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a cyclopentane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanoic acid backbone. The stereochemistry at the 3rd position of the pentanoic acid moiety is specifically designated as (S), which plays a crucial role in its biological activity and selectivity.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to prevent unwanted side reactions during the assembly of complex molecules. In this compound, the Fmoc group is attached to an amino group, which is further connected to a cyclopentane ring. This arrangement suggests that the molecule may have been synthesized through a multi-step process involving peptide coupling and stereoselective synthesis techniques. Recent advancements in peptide chemistry have enabled the precise control of stereochemistry, making such compounds highly valuable for drug discovery and development.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. The presence of the cyclopentane ring and the pentanoic acid backbone may contribute to its ability to interact with specific biological targets, such as enzymes or receptors. Recent studies have highlighted the importance of cyclic structures in enhancing bioavailability and reducing off-target effects, making this compound a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound likely involves a combination of Fmoc-based peptide coupling and stereoselective alkylation or acylation reactions. The use of Fmoc protection allows for efficient assembly of the molecule while maintaining the integrity of sensitive functional groups. Moreover, the stereochemistry at the (S)-configuration suggests that chiral resolution or asymmetric synthesis techniques were employed during its preparation.

From a biological standpoint, this compound may exhibit interesting pharmacokinetic properties due to its unique structure. The pentanoic acid moiety could influence its solubility and absorption profiles, while the Fmoc group might modulate its stability in physiological environments. Recent research has emphasized the importance of understanding these properties at an early stage of drug development to optimize therapeutic efficacy and minimize adverse effects.

In conclusion, CAS No. 2171427-11-3 represents a sophisticated molecule with significant potential in various areas of chemical and pharmaceutical research. Its intricate structure, incorporating key functional groups like Fmoc and cyclopentane rings, positions it as a valuable tool for advancing our understanding of molecular design and function. As research continues to uncover new applications for such compounds, their role in shaping future therapeutic interventions will undoubtedly grow.